molecular formula C21H29N3O4 B4389713 N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

Cat. No. B4389713
M. Wt: 387.5 g/mol
InChI Key: XIXYRMCAYKQJCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Heterocyclic compounds, particularly those containing oxadiazole rings, are of significant interest in the field of medicinal chemistry due to their diverse biological activities. The synthesis and characterization of such compounds, including their structural, physical, and chemical properties, are crucial for understanding their potential applications and interactions.

Synthesis Analysis

The synthesis of oxadiazole derivatives typically involves multi-step reactions, starting from various organic acids transformed into esters, hydrazides, and subsequently, oxadiazole derivatives through cyclization reactions. Common reagents include DMF, sodium hydride, and hydrazine hydrate, underlining the complexity and specificity of synthetic routes (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

Molecular structure characterization often involves X-ray diffraction, NMR, IR, and mass spectral data. These techniques confirm the presence of oxadiazole rings and other structural features, revealing the conformational dynamics and structural integrity of synthesized compounds (Hoong-Kun Fun et al., 2010).

Chemical Reactions and Properties

Oxadiazole compounds participate in various chemical reactions, including nucleophilic substitution and cyclization, contributing to their versatile chemical properties. Their reactivity is often explored in the context of developing pharmacologically active molecules, demonstrating moderate activities against targets like lipoxygenase enzymes (Aziz‐ur‐Rehman et al., 2016).

Physical Properties Analysis

The physical properties, including solubility, melting points, and crystalline structures, are directly influenced by the molecular conformation and substituents on the oxadiazole core. Studies using X-ray crystallography reveal detailed structural configurations, providing insights into the physical characteristics of these compounds (J. Li et al., 2017).

Chemical Properties Analysis

The chemical behavior of oxadiazole derivatives is significantly affected by their electronic structure and the nature of substituents. Their potential as bioactive molecules is often evaluated through in vitro assays, highlighting their reactivity and interaction with biological targets. The synthesis routes and functional group modifications play crucial roles in determining their chemical properties and potential applications (M. Nazir et al., 2018).

Future Directions

Future research on this compound could involve exploring its potential uses. For example, if it shows biological activity, it could be developed into a drug. Alternatively, if it has interesting chemical reactivity, it could be used as a building block in synthetic chemistry .

properties

IUPAC Name

N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H29N3O4/c1-3-27-18-14-15(12-13-17(18)26-2)21-23-20(28-24-21)11-7-10-19(25)22-16-8-5-4-6-9-16/h12-14,16H,3-11H2,1-2H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XIXYRMCAYKQJCJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)C2=NOC(=N2)CCCC(=O)NC3CCCCC3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H29N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
Reactant of Route 2
Reactant of Route 2
N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
Reactant of Route 3
Reactant of Route 3
N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
Reactant of Route 4
Reactant of Route 4
N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
Reactant of Route 5
Reactant of Route 5
N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
Reactant of Route 6
N-cyclohexyl-4-[3-(3-ethoxy-4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.